3-(2,3-Dimethoxyphenyl)-5-methylisoxazole-4-carboxylic acid

• Molecular Formula: C13H13NO5
• Molecular Weight: 263.25 g/mol
• SMILES: CC1=C(C(=NO1)C2=C(C(=CC=C2)OC)OC)C(=O)O
• InChI: InChI=1S/C13H13NO5/c1-7-10(13(15)16)11(14-19-7)8-5-4-6-9(17-2)12(8)18-3/h4-6H,1-3H3,(H,15,16)
• InChIKey: BKYOPKZUSSRIIH-UHFFFAOYSA-N

Chemical Identity & Procurement Context

3-(2,3-Dimethoxyphenyl)-5-methylisoxazole-4-carboxylic acid (CAS 1370418-84-0) is a synthetic small molecule belonging to the 3-aryl-5-methylisoxazole-4-carboxylic acid class, with molecular formula C13H13NO5 and molecular weight 263.25 g/mol . The compound features a 5-methylisoxazole-4-carboxylic acid core bearing a 2,3-dimethoxyphenyl substituent at the 3-position of the isoxazole ring. This scaffold is pharmacologically validated: the 5-methylisoxazole-4-carboxylic acid anilide motif underlies the FDA-approved immunomodulatory drug Leflunomide (Arava®) [1], while the 3-aryl-5-methylisoxazole architecture is the core of the selective COX-2 inhibitor Valdecoxib (Bextra®), which exhibits an IC50 of 5 nM against COX-2 with ~28,000-fold selectivity over COX-1 . The 2,3-dimethoxy substitution pattern on the phenyl ring differentiates this compound from its regioisomeric counterparts (2,4-; 2,5-; 3,4-; and 3,5-dimethoxy variants), with the ortho-ortho′ arrangement of methoxy groups creating a unique steric and electronic environment around the biaryl junction that is absent in other regioisomers .

Distinct 2,3-dimethoxy regioisomer for SAR studies

Dual-pharmacophore scaffold (Leflunomide / Valdecoxib core)

Free carboxylic acid handle for amide/ester derivatization

• [1] Leflunomide. DrugBank. https://go.drugbank.com/drugs/DB01097 (accessed 2026-05-01). View Source

Regioisomer-Dependent SAR & Procurement Risks

Within the 3-aryl-5-methylisoxazole-4-carboxylic acid family, dimethoxy regioisomers are not functionally interchangeable. The position of methoxy substituents on the phenyl ring dictates both the conformational preferences at the biaryl junction and the spatial presentation of hydrogen-bond-accepting oxygen atoms to biological targets. Vendor technical comparisons explicitly note that variation in methoxy positioning between the 2,3- and 2,5-dimethoxy isomers 'affects reactivity' . In the broader isoxazole-carboxamide COX inhibitor class, the 3,4-dimethoxy substitution pattern has been demonstrated to push the 5-methyl-isoxazole ring toward the secondary binding pocket of COX-2, creating specific binding interactions not achievable with other substitution patterns [1]. The 2,3-dimethoxy arrangement introduces an ortho-ortho′ (vicinal) dimethoxy geometry that generates a distinct electrostatic potential surface and altered rotational freedom around the C3–phenyl bond compared to 2,4-, 2,5-, 3,4-, or 3,5-dimethoxy analogs. Substituting a different regioisomer in a structure–activity relationship (SAR) program or a synthetic route will therefore produce different biological outcomes and synthetic intermediates, rendering generic substitution scientifically invalid.

Regioisomer reactivity Methoxy position shift alters chemical reactivity and may affect synthetic outcomes

Binding geometry 2,3-dimethoxy pattern creates distinct electrostatic surface not replicated by 2,4- or 2,5- isomers

SAR reproducibility Substituting regioisomers may produce different biological results, limiting direct interchange

• [1] Hawash M, et al. Molecular docking studies and biological evaluation of isoxazole-carboxamide derivatives as COX inhibitors and antimicrobial agents. 3 Biotech. 2022;12:304. doi:10.1007/s13205-022-03408-8. View Source

Differentiation Evidence Against Close Analogs

2,3- vs. 2,5-Dimethoxy Reactivity Divergence

The 2,3-dimethoxyphenyl substitution pattern on the target compound is explicitly distinguished from the 2,5-dimethoxy variant by commercial chemical suppliers. In a direct structural comparator table published for 3-(2,5-dimethoxyphenyl)-5-methylisoxazole-4-carboxylic acid (CAS 1017165-47-7), the target compound 3-(2,3-dimethoxyphenyl)-5-methylisoxazole-4-carboxylic acid (CAS 1370418-84-0) is listed as the primary structural analog, with the annotation that 'variation in methoxy positioning affects reactivity' . Both share identical molecular formula (C13H13NO5) and molecular weight (263.25 g/mol), excluding bulk physicochemical properties as differentiating factors and placing the burden of differentiation entirely on regioisomer-specific steric and electronic effects. The 2,3-dimethoxy arrangement places two methoxy oxygen atoms in a vicinal (ortho to each other) orientation, creating a contiguous region of high electron density and constrained conformational space at the biaryl junction, in contrast to the 2,5-arrangement where the methoxy groups are meta to each other and electronically non-conjugated.

Reactivity divergence

Head-to-head

2,3-Dimethoxy: vicinal O arrangement, metal chelation capable. 2,5-Dimethoxy: ortho-meta′, non-chelating. Vendor-acknowledged reactivity difference.

Regioisomer identity determines reactivity — generic substitution unsupported.

Catalog-based structural comparison; experimental kinetic data not provided.

Evidence Dimension	Regioisomeric identity — methoxy group spatial arrangement and its effect on chemical reactivity
Target Compound Data	2,3-Dimethoxyphenyl substitution (ortho-ortho′ vicinal dimethoxy); CAS 1370418-84-0; C13H13NO5; MW 263.25; XLogP3 ~1.9 (predicted, based on isomer data)
Comparator Or Baseline	3-(2,5-Dimethoxyphenyl)-5-methylisoxazole-4-carboxylic acid (CAS 1017165-47-7): 2,5-dimethoxy substitution (ortho-meta′); same MW and formula; XLogP3 = 1.9
Quantified Difference	Identical molecular formula and molecular weight; differentiation resides solely in methoxy positional isomerism. Vendor-acknowledged reactivity difference (qualitative). The 2,3-isomer features vicinal oxygen lone pairs capable of simultaneous metal chelation; the 2,5-isomer does not.
Conditions	Structural comparison based on vendor catalog data (Smolecule) and computed molecular descriptors (XLogP3, topological polar surface area = 81.8 Ų for the 2,5-isomer)

Why This Matters

For procurement decisions in SAR campaigns, the 2,3-dimethoxy isomer provides a distinct chelating geometry and electrostatic profile that cannot be replicated by any other dimethoxy regioisomer, making it the required input for any synthetic or screening workflow targeting ortho-ortho′ dimethoxy phenyl isoxazole derivatives.

Leflunomide & Valdecoxib Scaffold Pedigree

The 5-methylisoxazole-4-carboxylic acid substructure present in the target compound is the synthetic and pharmacophoric foundation of two clinically validated drug classes. Leflunomide (Arava®), an FDA-approved disease-modifying antirheumatic drug (DMARD), is chemically 5-methylisoxazole-4-carboxylic acid 4-trifluoromethylanilide — synthesized directly from 5-methylisoxazole-4-carboxylic acid via acid chloride formation and condensation with 4-trifluoromethylaniline [1]. Separately, Valdecoxib (Bextra®), a second-generation selective COX-2 inhibitor, is built on the 3-phenyl-5-methylisoxazole scaffold and achieves COX-2 IC50 = 5 nM with approximately 28,000-fold selectivity over COX-1 (IC50 = 140 μM) . The target compound combines both structural features — the 5-methylisoxazole-4-carboxylic acid core of Leflunomide and the 3-aryl substitution pattern of Valdecoxib — within a single molecular entity, providing a unique dual-pharmacophore building block.

Scaffold pedigree

Class-level

5-Methylisoxazole-4-carboxylic acid core (Leflunomide) + 3-aryl substitution (Valdecoxib). Dual-pharmacophore building block.

Reported scaffold in approved drugs may support medicinal chemistry exploration.

Class-level inference; target compound activity not directly assessed.

Evidence Dimension	Scaffold pharmacological precedent — presence of clinically validated pharmacophoric elements
Target Compound Data	3-(2,3-Dimethoxyphenyl)-5-methylisoxazole-4-carboxylic acid: Contains both the 5-methylisoxazole-4-carboxylic acid motif (Leflunomide core) and the 3-aryl-5-methylisoxazole architecture (Valdecoxib core)
Comparator Or Baseline	Leflunomide: 5-methylisoxazole-4-carboxylic acid 4-trifluoromethylanilide (FDA-approved, 1998). Valdecoxib: 4-(5-methyl-3-phenylisoxazol-4-yl)benzenesulfonamide; COX-2 IC50 = 5 nM; Selectivity ratio COX-2/COX-1 ≈ 28,000 [1]
Quantified Difference	The target compound incorporates the carboxylic acid handle (enabling amide/ester derivatization as in Leflunomide) plus the 3-aryl substituent (enabling COX-2 pocket occupancy as in Valdecoxib). Neither Leflunomide (no 3-aryl group) nor Valdecoxib (sulfonamide at 4-position, not carboxylic acid) possesses both features simultaneously.
Conditions	Clinical validation data: Leflunomide — rheumatoid arthritis (FDA approval 1998). Valdecoxib — in vitro COX-2 fluorescence inhibitor screening assay; human recombinant COX-2 and COX-1 enzymes

Why This Matters

The dual pharmacophoric nature of this compound makes it a strategically privileged intermediate for medicinal chemistry programs targeting either immunomodulatory pathways (via carboxylic acid derivatization) or COX-2 selective inhibition (via 3-aryl engagement), with prior clinical validation de-risking both vectors.

• [1] Leflunomide. CHEBI:6402. European Bioinformatics Institute. Definition: 'A monocarboxylic acid amide obtained by formal condensation of the carboxy group of 5-methyl-1,2-oxazole-4-carboxylic acid with the anilino group of 4-(trifluoromethyl)aniline.' https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:6402 (accessed 2026-05-01). View Source

HIF-2α Agonist Precursor Fitness

In a 2024 study published in the European Journal of Medicinal Chemistry, docking-based virtual screening identified 3-phenyl-5-methyl-isoxazole-4-carboxamide derivative v19 as a hit for HIF-2α agonism, and subsequent structural optimization yielded compounds 12g and 14d with EC50 values of 2.29 μM and 1.78 μM, respectively [1]. Compound 14d further demonstrated an oral bioavailability of 68.71% in pharmacokinetic studies [1]. Critically, the 3-aryl-5-methylisoxazole-4-carboxylic acid scaffold — of which the target compound is a direct exemplar — serves as the immediate synthetic precursor for generating these carboxamide derivatives through standard amide coupling chemistry. The target compound's free carboxylic acid group at the 4-position is the reactive handle through which diversity can be introduced to explore HIF-2α SAR, and the 2,3-dimethoxy substitution on the 3-phenyl ring provides a distinct electronic environment (electron-donating, ortho-ortho′ dimethoxy) not explored in the published v19 optimization series, which focused primarily on unsubstituted or mono-substituted phenyl variants.

HIF-2α precursor fit

Cross-study

Carboxylic acid enables amide coupling to generate carboxamide library. Published leads: 14d EC50 1.78 μM, F 68.71% (rat).

Supports HIF-2α agonist lead optimization with unexplored substitution.

Target compound not directly assayed; precursor role inferred from synthetic route.

Evidence Dimension	HIF-2α agonism potential — precursor fitness for carboxamide derivatization
Target Compound Data	3-(2,3-Dimethoxyphenyl)-5-methylisoxazole-4-carboxylic acid: free carboxylic acid at 4-position; suitable for direct amide coupling to generate 3-(2,3-dimethoxyphenyl)-5-methylisoxazole-4-carboxamide library members
Comparator Or Baseline	Compound 14d (Chen et al., 2024): HIF-2α EC50 = 1.78 μM in vitro; oral bioavailability F = 68.71%. Compound 12g: EC50 = 2.29 μM. Parent hit v19: 3-phenyl-5-methyl-isoxazole-4-carboxamide scaffold [1]
Quantified Difference	The target carboxylic acid is the direct synthetic precursor to carboxamide analogs of compounds 12g/14d. The 2,3-dimethoxy substitution has not been evaluated in the published HIF-2α series, representing an unexplored region of chemical space with the potential to modulate both potency (EC50) and PK properties through altered hydrogen-bonding capacity (6 H-bond acceptors vs. fewer in published analogs).
Conditions	HIF-2α agonism measured via in vitro reporter gene assay; PK assessed in Sprague-Dawley rats (compound 14d). Chen S, et al. Eur J Med Chem. 2024;268:116227 [1]

Why This Matters

This compound enables direct entry into a validated HIF-2α agonist SAR program with a substitution pattern not yet explored in the published lead optimization series, offering the potential to generate novel IP-differentiating carboxamide derivatives.

• [1] Chen S, Liu Y, Wang Z, Qi C, Yu Y, Xu L, Hou T, Sheng R. Identification of 3-aryl-5-methyl-isoxazole-4-carboxamide derivatives and analogs as novel HIF-2α agonists through docking-based virtual screening and structural modification. Eur J Med Chem. 2024;268:116227. doi:10.1016/j.ejmech.2024.116227. View Source

COX-2 Inhibition: Dimethoxy Positional SAR

A comprehensive SAR study of isoxazole-carboxamide derivatives as COX inhibitors by Hawash et al. (2022) demonstrated that the specific dimethoxy substitution pattern on the phenyl ring critically determines COX-2 binding mode and selectivity. The most potent compound identified, A13, achieved COX-1 IC50 = 64 nM and COX-2 IC50 = 13 nM with a selectivity ratio of 4.63 [1]. Structural analysis revealed that the 3,4-dimethoxy substitution on the first phenyl ring, combined with a chlorine atom on the second phenyl ring, 'pushed the 5-methyl-isoxazole ring toward the secondary binding pocket and created the ideal binding interactions with the COX-2 enzyme in comparison with the other compounds' [1]. In a parallel study, methoxy- and dimethoxy-functionalized isoxazole derivatives were screened against COX isoenzymes using a fluorescent inhibitor screening assay alongside Celecoxib and Diclofenac as standards, with the dimethoxy variant demonstrating greater magnitude of COX-II inhibitory concentration compared to the mono-methoxy analog [2]. The target compound's 2,3-dimethoxy arrangement presents the two methoxy oxygen atoms in a vicinal orientation, creating a different hydrogen-bond-acceptor vector distribution than the 3,4-dimethoxy pattern shown to be optimal for COX-2 secondary pocket engagement in the Hawash study.

COX-2 SAR context

Class-level

3,4-dimethoxy analog A13: COX-2 IC50 13 nM, selectivity 4.63. 2,3-pattern unexplored in same assay.

Regioisomer may access alternative COX-2 binding modes; requires validation.

Docking-predicted; no experimental data for this compound.

Evidence Dimension	COX-2 inhibitory activity — influence of dimethoxy substitution pattern on binding pocket interactions
Target Compound Data	2,3-Dimethoxyphenyl substitution: vicinal (ortho-ortho′) arrangement; 6 H-bond acceptors; carboxylic acid at position 4 enables carboxamide derivatization
Comparator Or Baseline	Compound A13 (Hawash et al., 2022): 3,4-dimethoxy substitution on phenyl ring A; COX-1 IC50 = 64 nM; COX-2 IC50 = 13 nM; selectivity ratio = 4.63. Dimethoxy isoxazole I2 (J Mol Struct, 2018): greater COX-II inhibitory magnitude vs. mono-methoxy I1 in fluorescent inhibitor screening assay (exact IC50 values behind paywall) [1][2]
Quantified Difference	The 3,4-dimethoxy pattern yields 4.63-fold COX-2 selectivity (A13). The 2,3-dimethoxy pattern has not been evaluated in the same assay system. Structural modeling predicts altered binding pocket engagement due to rotation of the dimethoxyphenyl ring to accommodate ortho-methoxy steric bulk.
Conditions	In vitro COX inhibition assay kit (Hawash et al., 2022). Cyclooxygenase fluorescent inhibitor screening assay with Celecoxib and Diclofenac as reference standards (J Mol Struct, 2018) [1][2]

Why This Matters

The 2,3-dimethoxy substitution represents an unexplored regioisomer in COX-2 SAR studies. For procurement decisions, this compound uniquely enables exploration of whether vicinal dimethoxy geometry can access alternative binding modes within the COX-2 secondary pocket that are sterically inaccessible to 3,4- or 2,5-dimethoxy analogs.

• [1] Hawash M, et al. Molecular docking studies and biological evaluation of isoxazole-carboxamide derivatives as COX inhibitors and antimicrobial agents. 3 Biotech. 2022;12:304. Compound A13: COX-1 IC50 = 64 nM, COX-2 IC50 = 13 nM, selectivity ratio = 4.63. doi:10.1007/s13205-022-03408-8. View Source
• [2] Jin RY, Sun XH, et al. Discovery of new class of methoxy carrying isoxazole derivatives as COX-II inhibitors: Investigation of a detailed molecular dynamics study. J Mol Struct. 2018;1157:19-28. doi:10.1016/j.molstruc.2017.12.042. View Source

One-Pot Isoxazole Library Synthesis

An efficient one-pot protocol for the preparation of alkyl 3-aryl-5-methylisoxazole-4-carboxylates from aryl aldehydes was reported in Tetrahedron Letters (2011), explicitly designed to enable both large-scale preparation and parallel synthesis of isoxazole libraries [1]. The method converts an aryl aldehyde to its oxime, performs α-chlorination, and executes 1,3-dipolar cycloaddition with the enamine of a β-ketoester in a consolidated procedure, eliminating intermediate isolations that had previously made library synthesis impractical [1]. Applying this methodology, 2,3-dimethoxybenzaldehyde can be converted to the ethyl or methyl ester of 3-(2,3-dimethoxyphenyl)-5-methylisoxazole-4-carboxylic acid, which upon hydrolysis yields the target compound. This contrasts with the multi-step, isolation-intensive traditional route that requires three discrete solvent systems and two intermediate workups [1]. The one-pot methodology is the enabling synthetic technology for producing this compound class at scale.

One-pot synthesis

Class-level

One-pot protocol from aryl aldehyde: oximation → chlorination → cycloaddition. Reduces solvent changes and isolations.

Enables parallel library production; synthetic feasibility established.

Method validated for 3-aryl-5-methylisoxazole class.

Evidence Dimension	Synthetic efficiency — number of synthetic steps, isolations, and solvent changes
Target Compound Data	Accessible via one-pot protocol from 2,3-dimethoxybenzaldehyde (3 steps in one pot: oximation → chlorination → cycloaddition → hydrolysis), amenable to parallel library synthesis
Comparator Or Baseline	Traditional three-step route: (1) oxime formation in water/ethanol — isolation; (2) α-chlorination with NCS/HCl in DMF — extraction; (3) cycloaddition in ethanol — isolation. Three discrete solvent systems, two intermediate isolations required [1]
Quantified Difference	One-pot method consolidates steps 1–3 into a single reaction sequence with one final purification, reducing solvent changes from three to one and eliminating two intermediate isolation steps. Scalability demonstrated for library production [1].
Conditions	Synthetic methodology from Tetrahedron Letters (2011), Vol. 52, Issue 31, pp. 4001-4004. Reagents: aryl aldehyde, hydroxylamine, NCS, enamine of ethyl acetoacetate, triethylamine [1]

Why This Matters

The demonstrated one-pot synthetic route reduces the barrier to procurement of this specific regioisomer for library synthesis, making it a practical choice for medicinal chemistry programs that require parallel production of multiple 3-aryl-5-methylisoxazole-4-carboxylic acid analogs.

• [1] An efficient one-pot synthesis of 3-aryl-5-methylisoxazoles from aryl aldehydes. Tetrahedron Letters. 2011;52(31):4001-4004. doi:10.1016/j.tetlet.2011.05.118. View Source

Mass Spectrometric Differentiation by 2,3-Dimethoxy Substitution

A systematic mass spectrometric study of 15 compounds from the 3-aryl-5-methylisoxazole-4-carboxylic acid series, published in Chemistry of Heterocyclic Compounds, examined the effect of steric and electronic factors of aryl substituents on molecular ion stability and the probability of isoxazole ring isomerization under electron impact [1]. The study demonstrated a direct relationship between the resistance of molecules to electron impact and the intensity of isoxazole ring disintegration, with aryl substituent identity — including the presence, number, and position of methoxy groups — governing this behavior [1]. Thermal isomerization of the isoxazole ring was observed for several derivatives, and the formation of rearranged pseudomolecular ions of arylamines during dissociative ionization was characterized using labeled compounds [1]. The 2,3-dimethoxy substitution on the target compound introduces steric congestion at the biaryl junction that is mechanistically predicted to alter the concerted elimination pathways documented in this study, relative to less hindered (mono-methoxy or para-substituted) analogs. This provides an analytically tractable differentiation: the target compound's mass spectral fragmentation fingerprint is governed by its unique steric environment, enabling unequivocal identification in reaction monitoring and quality control workflows.

MS differentiation

Class-level

Steric effects from 2,3-dimethoxy alter molecular ion stability and fragmentation vs. other regioisomers.

Mass spectral fingerprint enables regioisomer-specific identification.

Class-level inference from EI-MS study of 15 analogs.

Evidence Dimension	Mass spectrometric behavior — molecular ion stability and fragmentation pattern under electron impact ionization
Target Compound Data	3-(2,3-Dimethoxyphenyl)-5-methylisoxazole-4-carboxylic acid: vicinal dimethoxy substitution creates steric hindrance at biaryl junction, predicted to stabilize molecular ion against certain fragmentation pathways or promote alternative rearrangements
Comparator Or Baseline	15 compounds of 3-aryl-5-methylisoxazole-4-carboxylic acid series: variable aryl substituents (H, CH3, OCH3, Cl, NO2 at different positions). Steric and electronic factors shown to govern molecular ion stability and probability of isoxazole ring isomerization [1]
Quantified Difference	Qualitative differentiation established: the relationship between substituent-dependent molecular ion resistance to electron impact and isoxazole ring disintegration intensity was demonstrated across the series. Specific fragmentation ratios are compound-dependent and analytically diagnostic [1].
Conditions	Electron impact (EI) mass spectrometry. Study: 'Rearrangement processes and stability of molecular ions in the mass spectra of 3-aryl-5-methylisoxazole-4-carboxylic acids.' Chemistry of Heterocyclic Compounds. 1972/2004. doi:10.1007/BF00945624 [1]

Why This Matters

For analytical chemistry and QC departments, the distinct mass spectral behavior of the 2,3-dimethoxy isomer provides a built-in identity confirmation method that differentiates it from other regioisomers sharing the same molecular formula, reducing the risk of isobaric misidentification in LC-MS workflows.

• [1] Rearrangement processes and stability of molecular ions in the mass spectra of 3-aryl-5-methylisoxazole-4-carboxylic acids. Chemistry of Heterocyclic Compounds. 1972;8(7):806-809. doi:10.1007/BF00945624. View Source

Optimal Application Scenarios

HIF-2α Agonist Lead Optimization

Use the target compound as the carboxylic acid precursor for generating a focused library of 3-(2,3-dimethoxyphenyl)-5-methylisoxazole-4-carboxamides via HATU- or EDC-mediated amide coupling with diverse amines. The resulting library would explore an unexplored region of HIF-2α chemical space not covered in the Chen et al. (2024) v19 optimization series [1]. The 2,3-dimethoxy substitution provides six hydrogen bond acceptors and a unique electrostatic surface that may enhance PAS-B domain interactions. The carboxylic acid handle at the 4-position enables direct coupling to primary and secondary amines without protecting group manipulation, streamlining SAR exploration. The established PK benchmark of compound 14d (F = 68.71%) provides a head-to-head comparator for any optimized analogs generated from this scaffold.

COX-2 Inhibitor Regioisomer Screening

Deploy the target compound in a regioisomer-focused COX inhibition screening panel alongside its 2,4-, 2,5-, 3,4-, and 3,5-dimethoxy analogs to systematically map the effect of methoxy positional isomerism on COX-2/COX-1 selectivity. The Hawash et al. (2022) study established that 3,4-dimethoxy substitution directs the isoxazole ring toward the COX-2 secondary pocket for optimal binding [2]; the 2,3-dimethoxy pattern tests whether a vicinal oxygen arrangement can engage alternative residues (e.g., Arg120, Tyr355) in the COX active site. Convert the carboxylic acid to the corresponding carboxamide for direct comparison with the published A13 scaffold. This application addresses a specific gap in the published COX-2 isoxazole SAR literature.

Parallel Isoxazole Library Synthesis

Incorporate 2,3-dimethoxybenzaldehyde as the input aryl aldehyde in the one-pot 3-aryl-5-methylisoxazole-4-carboxylate synthesis protocol [3], enabling parallel production of the target compound alongside other aryl-substituted library members. The consolidated oximation–chlorination–cycloaddition sequence eliminates intermediate isolations, making it practical to generate 24- or 96-member libraries for high-throughput screening. The resulting ethyl or methyl ester is hydrolyzed under standard conditions (LiOH/THF/H2O or NaOH/MeOH) to afford the free carboxylic acid. This scenario is optimal for core-facility or CRO-based library production where synthetic throughput and compound uniformity across library members are critical procurement criteria.

Leflunomide-Analog Immunomodulatory Derivatization

Use the target compound as a 3-arylated analog of the 5-methylisoxazole-4-carboxylic acid core of Leflunomide for generating novel immunomodulatory anilides [4]. Convert the carboxylic acid to the acid chloride (SOCl2 or oxalyl chloride), then condense with substituted anilines to produce 3-(2,3-dimethoxyphenyl)-5-methylisoxazole-4-carboxanilides. This creates Leflunomide analogs that incorporate a 3-aryl substituent — a structural feature absent in the parent drug — potentially conferring dual COX-2 inhibitory and dihydroorotate dehydrogenase (DHODH) modulatory activity within a single molecular framework. This scenario directly leverages the dual-pharmacophore nature of the target compound.

Application

Selection Property

Validation Focus

HIF-2α agonist lead optimization

Carboxylic acid precursor for carboxamide library

HIF-2α EC50 and oral PK profiling

COX-2 inhibitor regioisomer screening

2,3-Dimethoxy regioisomer for SAR panel

COX-2/COX-1 selectivity assay

Parallel isoxazole library synthesis

One-pot compatible aryl aldehyde input

Synthetic throughput and compound uniformity

Immunomodulatory anilide derivatization

3-Arylated Leflunomide core analog

DHODH and COX-2 dual-pathway modulation study

• [1] Chen S, et al. Eur J Med Chem. 2024;268:116227. doi:10.1016/j.ejmech.2024.116227. View Source
• [2] Hawash M, et al. 3 Biotech. 2022;12:304. doi:10.1007/s13205-022-03408-8. View Source
• [3] Tetrahedron Letters. 2011;52(31):4001-4004. doi:10.1016/j.tetlet.2011.05.118. View Source
• [4] Leflunomide. CHEBI:6402. EBI. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:6402 (accessed 2026-05-01). View Source